methyl [5-(5-bromo-3-chloro-2-hydroxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: methyl 2-[(5Z)-5-[(5-bromo-3-chloro-2-hydroxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C13H9BrClNO5S/c1-21-10(17)5-16-12(19)9(22-13(16)20)3-6-2-7(14)4-8(15)11(6)18/h2-4,18H,5H2,1H3/b9-3-
• InChI Key: BVGUJKJDIWVWAO-OQFOIZHKSA-N
• Canonical SMILES: COC(=O)CN1C(=O)C(=CC2=C(C(=CC(=C2)Br)Cl)O)SC1=O
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C/C2=C(C(=CC(=C2)Br)Cl)O)/SC1=O
• Molecular Formula: C13H9BrClNO5S
• Molecular Weight: 406.64 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidin-4-one acetate derivatives, similar to the compound of interest, involves cyclocondensation reactions. For example, new iminothiazolidin-4-one acetate derivatives were synthesized by cyclocondensation of 1-aroyl-3-aroylthioureas with dimethylacetylene dicarboxylate (DMAD) in methanol at room temperature, yielding compounds in excellent yields. These compounds were evaluated as inhibitors, highlighting their potential in drug development processes (Ali et al., 2012).

Molecular Structure Analysis

The molecular structure of synthesized compounds is typically confirmed using spectroscopic techniques. For instance, compound 2k from the series mentioned above was confirmed by X-ray crystallography, providing detailed insights into the molecular structure and aiding in understanding the compound's interactions and reactivity (Ali et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of these compounds involves interactions with biological targets. The inhibitory potency against specific enzymes, such as aldose reductase (ALR2), was determined through IC50 values, indicating the compounds' effectiveness in potentially treating diabetic complications. This reactivity underscores the importance of understanding the chemical properties for therapeutic applications (Ali et al., 2012).